Cas no 1485175-48-1 (Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 1485175-48-1
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6120388
• PubChem ID: 65142608
• Update Time: 2025-10-21

Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester
• EN300-4273114
• tert-butyl N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methylcarbamate
• AKOS014475922
• 1485175-48-1

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(17)15(4)9-10-6-7-11(16)12(8-10)18-5/h6-8,16H,9H2,1-5H3
• InChI Key： YRGFLUSVIHCIHQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1=CC=C(O)C(OC)=C1)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±30.0 °C(Predicted)
• pka: 9.77±0.20(Predicted)

Additional information on Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester (CAS: 1485175-48-1)

Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester (CAS: 1485175-48-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to as a protected derivative of vanillyl methyl carbamate, has garnered attention due to its potential applications in drug development and biochemical studies. Recent research has focused on its synthesis, characterization, and biological activity, particularly in the context of neurodegenerative diseases and pain management.

The synthesis of Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is crucial for its application in preclinical studies. The tert-butyl ester group in the molecule serves as a protective moiety, enhancing the compound's stability and facilitating its use in further chemical modifications.

In terms of biological activity, preliminary studies have indicated that this compound may exhibit neuroprotective properties. Research conducted in vitro has demonstrated its ability to modulate specific biochemical pathways associated with oxidative stress and inflammation, which are key factors in neurodegenerative conditions such as Alzheimer's and Parkinson's diseases. These findings suggest that Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester could serve as a promising scaffold for the development of novel therapeutic agents.

Furthermore, the compound's potential role in pain management has been explored in recent studies. Its structural similarity to vanillyl derivatives, which are known for their interaction with transient receptor potential (TRP) channels, has prompted investigations into its analgesic effects. Early-stage animal models have shown promising results, with the compound exhibiting efficacy in reducing pain responses without significant adverse effects. These findings highlight its potential as a lead compound for the development of non-opioid analgesics.

Despite these promising developments, challenges remain in the clinical translation of Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester. Issues such as bioavailability, metabolic stability, and long-term safety profiles need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include structural optimization to enhance its pharmacological properties and detailed mechanistic studies to elucidate its mode of action at the molecular level.

In conclusion, Carbamic acid, N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-methyl-, 1,1-dimethylethyl ester (CAS: 1485175-48-1) represents a compound of considerable interest in chemical biology and pharmaceutical research. Its potential applications in neuroprotection and pain management, coupled with recent advancements in synthetic methodologies, position it as a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges in drug development.